Optically active co-ordination compounds. Part IV. Aquations of resolved halogeno-complexes
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000204
Abstract
In the aquation of a resolved complex of the type cis-[Co en2XY]n+ where Y is a halide ion and X a unidentate ligand such as Cl–, NH3, NO2–, and NCS–, successive optical rotatory dispersion spectra pass through common points ([ϕ],λ). The significance of such common points is discussed, and the results used in conjunction with mechanistic information, to show that optical configuration retained during aquation of halogeno-complexes.
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